Cas no 1260879-70-6 (4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1260879-70-6
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD12923116
• CID: 1027024
• PubChem ID: 69001566
• Update Time: 2025-06-14

4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodo-7-azaindole
• 4-Bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL4319429
• AKOS016002924
• SY111827
• DS-11092
• DB-253114
• MFCD12923116
• 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-2-iodo-
• DTXSID10739511
• 1260879-70-6
• XYODINKLTLGRTD-UHFFFAOYSA-N
• 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD12923116
• Inchi： 1S/C7H4BrIN2/c8-5-1-2-10-7-4(5)3-6(9)11-7/h1-3H,(H,10,11)
• InChI Key： XYODINKLTLGRTD-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=CN=C2N1)Br

Computed Properties

• Exact Mass: 321.86000
• Monoisotopic Mass: 321.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.93000

Additional information on 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Application of 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1260879-70-6) in Chemical Biology and Pharmaceutical Research

4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1260879-70-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in drug discovery, with a focus on its role in modulating protein-protein interactions and enzymatic activities.

One of the most notable applications of 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop potent and selective inhibitors for kinases such as JAK2 and EGFR, which are implicated in various malignancies. The halogenated pyrrolopyridine scaffold provides a unique pharmacophore that can be further functionalized to enhance binding affinity and selectivity.

In addition to its role in kinase inhibitor development, 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine has been employed in the construction of complex molecular architectures through cross-coupling reactions. Palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings have been successfully applied to this compound, enabling the introduction of diverse substituents and the creation of novel chemical entities. These synthetic strategies have expanded the utility of this scaffold in medicinal chemistry, allowing for the exploration of structure-activity relationships (SAR) and the optimization of drug candidates.

Recent advancements in computational chemistry and molecular modeling have further elucidated the binding modes of derivatives of 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine with their biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have provided insights into the electronic properties and conformational flexibility of this scaffold, aiding in the rational design of more effective therapeutics. These computational approaches, combined with experimental data, have accelerated the discovery of lead compounds with improved pharmacokinetic profiles.

The pharmacological potential of 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine extends beyond oncology. Recent studies have explored its application in neurodegenerative diseases, inflammatory disorders, and infectious diseases. For instance, derivatives of this compound have shown promising activity against Mycobacterium tuberculosis, highlighting its potential as a scaffold for anti-tubercular agents. Furthermore, its ability to modulate immune responses has sparked interest in the development of immunomodulatory drugs.

Despite its promising applications, challenges remain in the optimization of 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine-based compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 4-bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1260879-70-6) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its biological relevance, positions it as a key player in the development of next-generation therapeutics. Continued exploration of its applications and optimization of its derivatives will undoubtedly contribute to advancements in drug discovery and personalized medicine.